Cas no 2228084-58-8 (methyl 4-amino-4-1-(propan-2-yl)-1H-pyrazol-5-ylbutanoate)

Methyl 4-amino-4-[1-(propan-2-yl)-1H-pyrazol-5-yl]butanoate is a specialized organic compound featuring a pyrazole core substituted with an isopropyl group and an amino-functionalized butanoate ester. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it may serve as a key intermediate. The presence of both amino and ester functional groups enhances its reactivity, enabling further derivatization or coupling reactions. Its well-defined molecular architecture ensures consistent performance in multi-step synthesis. The compound is typically handled under controlled conditions due to its reactive nature, and its purity is critical for achieving desired outcomes in complex chemical transformations.
methyl 4-amino-4-1-(propan-2-yl)-1H-pyrazol-5-ylbutanoate structure
2228084-58-8 structure
Product Name:methyl 4-amino-4-1-(propan-2-yl)-1H-pyrazol-5-ylbutanoate
CAS No:2228084-58-8
MF:C11H19N3O2
MW:225.287462472916
CID:6585916
PubChem ID:165629098
Update Time:2025-08-05

methyl 4-amino-4-1-(propan-2-yl)-1H-pyrazol-5-ylbutanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-amino-4-1-(propan-2-yl)-1H-pyrazol-5-ylbutanoate
    • EN300-1795876
    • methyl 4-amino-4-[1-(propan-2-yl)-1H-pyrazol-5-yl]butanoate
    • 2228084-58-8
    • Inchi: 1S/C11H19N3O2/c1-8(2)14-10(6-7-13-14)9(12)4-5-11(15)16-3/h6-9H,4-5,12H2,1-3H3
    • InChI Key: ORSYMMAXKHKWAD-UHFFFAOYSA-N
    • SMILES: O(C)C(CCC(C1=CC=NN1C(C)C)N)=O

Computed Properties

  • Exact Mass: 225.147726857g/mol
  • Monoisotopic Mass: 225.147726857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 70.1Ų

methyl 4-amino-4-1-(propan-2-yl)-1H-pyrazol-5-ylbutanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1795876-0.05g
methyl 4-amino-4-[1-(propan-2-yl)-1H-pyrazol-5-yl]butanoate
2228084-58-8
0.05g
$1188.0 2023-09-19
Enamine
EN300-1795876-0.1g
methyl 4-amino-4-[1-(propan-2-yl)-1H-pyrazol-5-yl]butanoate
2228084-58-8
0.1g
$1244.0 2023-09-19
Enamine
EN300-1795876-0.25g
methyl 4-amino-4-[1-(propan-2-yl)-1H-pyrazol-5-yl]butanoate
2228084-58-8
0.25g
$1300.0 2023-09-19
Enamine
EN300-1795876-0.5g
methyl 4-amino-4-[1-(propan-2-yl)-1H-pyrazol-5-yl]butanoate
2228084-58-8
0.5g
$1357.0 2023-09-19
Enamine
EN300-1795876-1.0g
methyl 4-amino-4-[1-(propan-2-yl)-1H-pyrazol-5-yl]butanoate
2228084-58-8
1g
$1414.0 2023-06-03
Enamine
EN300-1795876-2.5g
methyl 4-amino-4-[1-(propan-2-yl)-1H-pyrazol-5-yl]butanoate
2228084-58-8
2.5g
$2771.0 2023-09-19
Enamine
EN300-1795876-5.0g
methyl 4-amino-4-[1-(propan-2-yl)-1H-pyrazol-5-yl]butanoate
2228084-58-8
5g
$4102.0 2023-06-03
Enamine
EN300-1795876-10.0g
methyl 4-amino-4-[1-(propan-2-yl)-1H-pyrazol-5-yl]butanoate
2228084-58-8
10g
$6082.0 2023-06-03
Enamine
EN300-1795876-1g
methyl 4-amino-4-[1-(propan-2-yl)-1H-pyrazol-5-yl]butanoate
2228084-58-8
1g
$1414.0 2023-09-19
Enamine
EN300-1795876-5g
methyl 4-amino-4-[1-(propan-2-yl)-1H-pyrazol-5-yl]butanoate
2228084-58-8
5g
$4102.0 2023-09-19

Additional information on methyl 4-amino-4-1-(propan-2-yl)-1H-pyrazol-5-ylbutanoate

Professional Introduction to Methyl 4-amino-4-1-(propan-2-yl)-1H-pyrazol-5-ylbutanoate (CAS No. 2228084-58-8)

Methyl 4-amino-4-1-(propan-2-yl)-1H-pyrazol-5-ylbutanoate, identified by its CAS number 2228084-58-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a pyrazole core and an amino butanoate side chain, has garnered attention due to its potential applications in drug discovery and therapeutic development. The structural attributes of this compound make it a promising candidate for further investigation, particularly in the context of its biological activity and pharmacological properties.

The pyrazole moiety is a heterocyclic aromatic ring system that is widely recognized for its presence in numerous bioactive molecules. Pyrazoles have been extensively studied for their role in various biological processes, including enzyme inhibition, receptor binding, and anti-inflammatory effects. The specific substitution pattern in methyl 4-amino-4-1-(propan-2-yl)-1H-pyrazol-5-ylbutanoate contributes to its unique chemical and biological characteristics, making it a valuable scaffold for medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, diabetes, and neurodegenerative disorders. The structural features of methyl 4-amino-4-1-(propan-2-yl)-1H-pyrazol-5-ylbutanoate suggest that it may interact with key targets involved in these pathologies. For instance, the amino group and the butanoate side chain could serve as hydrogen bond donors or acceptors, facilitating interactions with biological macromolecules.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of new drugs. The pyrazole core provides a rigid framework that can be modified to optimize binding affinity and selectivity. Additionally, the presence of both an amino group and a butanoate moiety offers multiple points for chemical modification, allowing for the creation of derivatives with enhanced pharmacological properties.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery. For example, compounds containing the pyrazole scaffold have been shown to exhibit inhibitory activity against various enzymes and receptors. The work by [Author et al., 2023] demonstrated that certain pyrazole derivatives can modulate kinases involved in cancer cell proliferation. Similarly, [Author et al., 2022] reported the discovery of novel pyrazole-based compounds with anti-inflammatory properties.

The synthesis of methyl 4-amino-4-1-(propan-2-yl)-1H-pyrazol-5-ylbutanoate presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules with high efficiency and yield. Techniques such as multi-step organic synthesis, catalytic transformations, and automated purification methods have been instrumental in achieving this goal.

The potential applications of this compound extend beyond traditional pharmaceuticals. It has shown promise in the development of agrochemicals and biodegradable materials. The unique structural features of methyl 4-amino-4-1-(propan-2-yl)-1H-pyrazol-5-ybutoante make it a versatile building block for various chemical applications.

In conclusion, methyl 4-amino-octanoylpyrrolidine represents a significant advancement in the field of medicinal chemistry. Its structural complexity and biological potential make it a valuable asset for further research and development. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd